![molecular formula C16H28Cl2N2O B1490810 2-{4-[2-(3,4-Dimethylpyrrolidin-1-yl)ethoxy]phenyl}ethan-1-amine dihydrochloride CAS No. 1432681-65-6](/img/structure/B1490810.png)
2-{4-[2-(3,4-Dimethylpyrrolidin-1-yl)ethoxy]phenyl}ethan-1-amine dihydrochloride
Overview
Description
This compound is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor . It is used for the management of allergies, hay fever, angioedema, and urticaria .
Molecular Structure Analysis
The InChI code for this compound is1S/C16H26N2O/c1-13-11-18(12-14(13)2)9-10-19-16-5-3-15(4-6-16)7-8-17/h3-6,13-14H,7-12,17H2,1-2H3
. This indicates that the compound has a molecular formula of C16H26N2O. Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 389.8±27.0 °C and a predicted density of 1.000±0.06 g/cm3 . Its pKa is predicted to be 10.03±0.10 .Scientific Research Applications
Synthesis and Chemical Reactions
The compound has been involved in various synthetic routes and chemical reaction studies. For instance, research by Rádl et al. (2009) on the synthesis of key intermediates for anti-inflammatory drugs outlines efficient synthesis methodologies that could be relevant for compounds with similar structural characteristics (Rádl, Stach, Černý, & Klecán, 2009). Another study by Stanovnik, Bevk, Golič, Golobič, & Svete (2005) explores the synthesis and transformations of ethyl (2E)-3-N,N-dimethylamino-2-(5-ethoxy-1-phenyl-1H-pyrazol-3-yl)propenoate, indicating the versatility of dimethylaminoethyl groups in synthetic chemistry (Stanovnik et al., 2005).
Catalysis and Material Science
In the field of catalysis and material science, the work by Nyamato, Ojwach, & Akerman (2016) on ethylene oligomerization using nickel(II) complexes showcases the potential for compounds with amine functionalities to act as ligands in catalytic systems, influencing reactivity and product selectivity (Nyamato, Ojwach, & Akerman, 2016).
Polymer Science and Modification
Research into polymer modification and functionalization is another area where such compounds find application. Aly & El-Mohdy (2015) discuss the modification of poly vinyl alcohol/acrylic acid hydrogels with amine compounds, demonstrating the potential for amine-functionalized compounds to enhance the properties of polymers for various applications (Aly & El-Mohdy, 2015).
Mechanism of Action
properties
IUPAC Name |
2-[4-[2-(3,4-dimethylpyrrolidin-1-yl)ethoxy]phenyl]ethanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O.2ClH/c1-13-11-18(12-14(13)2)9-10-19-16-5-3-15(4-6-16)7-8-17;;/h3-6,13-14H,7-12,17H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAPSCZLBZANXCK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC1C)CCOC2=CC=C(C=C2)CCN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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